Cas no 1027785-19-8 ((6-Amino-5-bromopyridin-3-yl)methanol)

• Product Name: (6-Amino-5-bromopyridin-3-yl)methanol
• CAS No: 1027785-19-8
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD16607035
• CID: 1028731
• Update Time: 2025-10-31

(6-Amino-5-bromopyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Amino-5-bromopyridin-3-yl)methanol
• 6-Amino-5-bromopyridine-3-methanol
• 3-Pyridinemethanol, 6-amino-5-bromo-
• (6-AMino-5-broMo-pyridin-3-yl)-Methanol
• LBYLYVGJSXTAOB-UHFFFAOYSA-N
• AK137409
• AB0070189
• ST2402479

• MDL： MFCD16607035
• Inchi： 1S/C6H7BrN2O/c7-5-1-4(3-10)2-9-6(5)8/h1-2,10H,3H2,(H2,8,9)
• InChI Key： LBYLYVGJSXTAOB-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC(CO)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (6-Amino-5-bromopyridin-3-yl)methanol

Comprehensive Overview of (6-Amino-5-bromopyridin-3-yl)methanol (CAS No. 1027785-19-8)

(6-Amino-5-bromopyridin-3-yl)methanol, with the CAS number 1027785-19-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and functional groups including an amino group and a bromine substituent, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers are increasingly exploring its potential due to its high reactivity and selective binding properties.

The growing interest in (6-Amino-5-bromopyridin-3-yl)methanol aligns with current trends in precision medicine and green chemistry. As the pharmaceutical industry shifts toward sustainable practices, this compound’s role in catalysis and bioconjugation has become a focal point. Recent studies highlight its utility in click chemistry and metal-organic frameworks (MOFs), addressing common search queries like "pyridine derivatives in drug design" or "brominated intermediates for cross-coupling reactions." Its solubility and stability under various conditions further enhance its appeal for industrial-scale synthesis.

From an analytical perspective, CAS 1027785-19-8 is often analyzed via HPLC, NMR spectroscopy, and mass spectrometry, techniques frequently searched by chemists optimizing purification protocols. The compound’s melting point and spectral data are critical for quality control, as discussed in forums on "characterization of heterocyclic compounds." Additionally, its safety profile and handling guidelines are topics of interest, though it remains compliant with standard laboratory regulations.

Innovations in catalytic bromination and amine protection strategies have further expanded the applications of (6-Amino-5-bromopyridin-3-yl)methanol. For instance, its use in peptide modification and fluorescent probes aligns with trending research on "bioimaging agents" and "targeted drug delivery." The compound’s electron-rich pyridine ring also makes it a candidate for photocatalysis, a hot topic in renewable energy studies.

In summary, 1027785-19-8 represents a bridge between traditional organic synthesis and cutting-edge applications. Its relevance to cancer research, material science, and environmental chemistry ensures its continued prominence in scientific literature. For those exploring "high-value chemical intermediates" or "pyridine-based scaffolds," this compound offers a compelling case study in molecular innovation.